Cas no 1488741-79-2 (tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate)

• Product Name: tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate
• CAS No: 1488741-79-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD21066068
• CID: 5160913
• PubChem ID: 65851246
• Update Time: 2025-05-22

tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[2-(methylamino)cyclopentyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate

• MDL： MFCD21066068
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-6-5-7-10(9)13-4/h9-10,13H,5-8H2,1-4H3,(H,14,15)
• InChI Key： ASWFWKIJBHGKLM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCC1NC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate (CAS: 1488741-79-2)

The compound tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate (CAS: 1488741-79-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the cyclopentylmethyl and tert-butyl carbamate moieties, make it a versatile building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate exhibited potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study reported IC50 values in the nanomolar range, suggesting high potential for further optimization and clinical development.

In addition to its pharmacological applications, recent research has also explored the compound's physicochemical properties and stability profile. Analytical studies using techniques such as HPLC, mass spectrometry, and NMR spectroscopy have provided valuable insights into its purity, degradation pathways, and optimal storage conditions. These findings are particularly important for ensuring the reproducibility of research involving this compound and for its potential scale-up in pharmaceutical manufacturing.

The safety profile of tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate has also been investigated in recent preclinical studies. While initial toxicity assessments indicate a favorable safety margin at therapeutic concentrations, researchers emphasize the need for more comprehensive toxicological evaluations before clinical translation. Current efforts are focused on understanding the compound's metabolic pathways and potential drug-drug interactions.

Looking forward, the scientific community anticipates that tert-butyl N-{2-(methylamino)cyclopentylmethyl}carbamate will continue to play a significant role in medicinal chemistry research. Its structural versatility and demonstrated biological activity make it a promising candidate for the development of next-generation therapeutics. Ongoing research is exploring its potential in combination therapies and as a scaffold for the development of novel drug delivery systems.